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Compound of Interest

Compound Name: Bismuth hydrate

Cat. No.: B7822620 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

Bismuth Hydrate, specifically addressing Bismuth Nitrate Pentahydrate, a common form of

hydrated bismuth. Adherence to these procedures is vital for ensuring the safety of laboratory

personnel and the environment.

Data Presentation: Key Safety Information
For quick reference, the following table summarizes the key quantitative safety data for

Bismuth Nitrate Pentahydrate.
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Parameter Value Source

Chemical Formula Bi(NO₃)₃·5H₂O [1]

Molecular Weight 485.07 g/mol [1]

Appearance Colorless, crystalline particles [1]

Melting Point 30°C (decomposes) [2]

Boiling Point 80°C [1]

Specific Gravity 2.83 [3]

Solubility

Slightly soluble in water;

soluble in acetone, acetic acid,

and glycerol. Insoluble in ethyl

acetate and ethanol.

[2]

UN Number 1477 [4]

Hazard Class 5.1 (Oxidizer) [4]

Experimental Protocols: Safe Handling and
Emergency Procedures
Engineering Controls:

Work in a well-ventilated area. Use of a fume hood is recommended to keep airborne

concentrations low.[5]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses with side-shields conforming

to EN166 or OSHA's eye and face protection regulations in 29 CFR 1910.133.[4][5]
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Skin Protection: Wear impervious clothing and appropriate protective gloves (e.g., nitrile or

latex) to prevent skin exposure.[7][8]

Respiratory Protection: If dust formation is likely, use a NIOSH/MSHA-approved respirator.[6]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before handling.

Avoid contact with skin and eyes.[4]

Minimize dust generation and accumulation.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[9]

Do not store near combustible materials.[5]

Wash hands thoroughly after handling.[5]

First Aid Measures:

After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[4]

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower.

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[4]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Consult a physician.[4]

Operational Plan: Accidental Release Measures
Evacuation: Evacuate personnel from the affected area.

Ventilation: Ensure adequate ventilation.
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Personal Protection: Wear appropriate personal protective equipment (PPE) as outlined

above.[4]

Containment: Prevent the spill from entering drains.

Clean-up:

For small spills, use appropriate tools to sweep up the material and place it in a suitable

disposal container.

For large spills, keep the substance damp with a water spray to avoid dust formation. Do

not allow contact with combustible materials.[3]

Disposal: Dispose of the collected material in accordance with local, regional, and national

regulations.

Disposal Plan
Waste Classification: Bismuth Nitrate Pentahydrate is classified as a hazardous waste.

Containerization: Leave the chemical in its original container if possible. Do not mix with

other waste. Handle uncleaned containers as you would the product itself.

Disposal Method: Contact a licensed professional waste disposal service to dispose of this

material.[4] Do not empty into drains.

Mandatory Visualization: Safe Handling and
Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Bismuth Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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